Cas no 2012962-41-1 (4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine)
4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
- EN300-1076375
- 4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
- 2012962-41-1
-
- Inchi: 1S/C10H15NOS/c1-13-7-4-9-8-3-6-12-10(8)2-5-11-9/h3,6,9,11H,2,4-5,7H2,1H3
- InChI Key: BRGFAULLTSOQPX-UHFFFAOYSA-N
- SMILES: S(C)CCC1C2C=COC=2CCN1
Computed Properties
- Exact Mass: 197.08743528g/mol
- Monoisotopic Mass: 197.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.5Ų
4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1076375-0.05g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 0.05g |
$587.0 | 2023-10-28 | |
| Enamine | EN300-1076375-0.1g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 0.1g |
$615.0 | 2023-10-28 | |
| Enamine | EN300-1076375-0.25g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 0.25g |
$642.0 | 2023-10-28 | |
| Enamine | EN300-1076375-0.5g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 0.5g |
$671.0 | 2023-10-28 | |
| Enamine | EN300-1076375-1.0g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 1g |
$884.0 | 2023-06-10 | ||
| Enamine | EN300-1076375-2.5g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 2.5g |
$1370.0 | 2023-10-28 | |
| Enamine | EN300-1076375-5.0g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 5g |
$2566.0 | 2023-06-10 | ||
| Enamine | EN300-1076375-10.0g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 10g |
$3807.0 | 2023-06-10 | ||
| Enamine | EN300-1076375-1g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 1g |
$699.0 | 2023-10-28 | |
| Enamine | EN300-1076375-5g |
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine |
2012962-41-1 | 95% | 5g |
$2028.0 | 2023-10-28 |
4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
Recent Advances in the Study of 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2012962-41-1)
The compound 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2012962-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique furopyridine core and methylsulfanyl ethyl side chain, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for novel therapeutic agents, with a focus on its pharmacokinetic properties, mechanism of action, and synthetic accessibility.
One of the key areas of investigation has been the compound's role as a modulator of enzymatic activity. Preliminary in vitro studies suggest that 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine may interact with specific protein targets involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Researchers have employed molecular docking simulations and binding assays to elucidate its interaction with cyclooxygenase-2 (COX-2) and other relevant enzymes. These studies highlight the compound's potential to serve as a lead structure for further optimization.
In addition to its anti-inflammatory properties, recent findings indicate that this compound may also exhibit neuroprotective effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. This discovery opens new avenues for research into its application in treating neurological disorders such as epilepsy and anxiety.
The synthetic routes to 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine have also been a subject of recent optimization efforts. A team at the University of Cambridge reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, addressing one of the key challenges in the development of this compound as a therapeutic agent.
Despite these promising developments, challenges remain in understanding the full spectrum of this compound's biological activities and potential side effects. Ongoing research is focused on comprehensive toxicity profiling and in vivo efficacy studies to establish its safety and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2012962-41-1) represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as an anti-inflammatory and neuroprotective agent, coupled with recent advances in synthetic methodologies, positions it as a compelling candidate for further investigation. Future studies will likely explore its structure-activity relationships and expand its therapeutic applications, paving the way for novel drug development.
2012962-41-1 (4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)